7-Oxo-cyclopentyl-prostaglandin I2
7-Oxo-cyclopentyl-prostaglandin I2
Brand Name:
Vulcanchem
CAS No.:
111319-88-1
VCID:
VC20832374
InChI:
InChI=1S/C21H32O5/c1-2-3-4-8-16(22)10-11-17-18(23)13-15-12-14(21(26)20(15)17)7-5-6-9-19(24)25/h7,10-11,15-18,20,22-23H,2-6,8-9,12-13H2,1H3,(H,24,25)/b11-10+,14-7-/t15-,16-,17-,18+,20-/m0/s1
SMILES:
CCCCCC(C=CC1C(CC2C1C(=O)C(=CCCCC(=O)O)C2)O)O
Molecular Formula:
C21H32O5
Molecular Weight:
364.5 g/mol
7-Oxo-cyclopentyl-prostaglandin I2
CAS No.: 111319-88-1
Cat. No.: VC20832374
Molecular Formula: C21H32O5
Molecular Weight: 364.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 111319-88-1 |
|---|---|
| Molecular Formula | C21H32O5 |
| Molecular Weight | 364.5 g/mol |
| IUPAC Name | (5Z)-5-[(3aS,4R,5R,6aS)-5-hydroxy-4-[(E,3S)-3-hydroxyoct-1-enyl]-3-oxo-1,3a,4,5,6,6a-hexahydropentalen-2-ylidene]pentanoic acid |
| Standard InChI | InChI=1S/C21H32O5/c1-2-3-4-8-16(22)10-11-17-18(23)13-15-12-14(21(26)20(15)17)7-5-6-9-19(24)25/h7,10-11,15-18,20,22-23H,2-6,8-9,12-13H2,1H3,(H,24,25)/b11-10+,14-7-/t15-,16-,17-,18+,20-/m0/s1 |
| Standard InChI Key | QHGZTURVOFUWQH-VVUGLOJASA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1C(=O)/C(=C\CCCC(=O)O)/C2)O)O |
| SMILES | CCCCCC(C=CC1C(CC2C1C(=O)C(=CCCCC(=O)O)C2)O)O |
| Canonical SMILES | CCCCCC(C=CC1C(CC2C1C(=O)C(=CCCCC(=O)O)C2)O)O |
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